Cas no 2639419-39-7 (tert-butyl 2-{6,9-dioxa-2-azaspiro4.5decan-7-yl}acetate)

• Product Name: tert-butyl 2-{6,9-dioxa-2-azaspiro4.5decan-7-yl}acetate
• CAS No: 2639419-39-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5642227
• PubChem ID: 165896391
• Update Time: 2025-11-07

tert-butyl 2-{6,9-dioxa-2-azaspiro4.5decan-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2639419-39-7
• EN300-27783690
• tert-butyl 2-{6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetate
• tert-butyl 2-{6,9-dioxa-2-azaspiro4.5decan-7-yl}acetate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(15)6-10-7-16-9-13(17-10)4-5-14-8-13/h10,14H,4-9H2,1-3H3
• InChI Key： BXPHSUQDFUYUND-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC(C)(C)C)COCC21CNCC2

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl 2-{6,9-dioxa-2-azaspiro4.5decan-7-yl}acetate

Recent Advances in the Study of tert-Butyl 2-{6,9-Dioxa-2-Azaspiro[4.5]Decan-7-Yl}Acetate (CAS: 2639419-39-7)

In recent years, the compound tert-butyl 2-{6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetate (CAS: 2639419-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of tert-butyl 2-{6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of key synthetic steps, making the compound more accessible for further pharmacological evaluation.

From a biological perspective, preliminary studies have demonstrated that this compound exhibits notable activity as a modulator of specific enzymatic pathways. In particular, it has been investigated for its potential to inhibit proteases involved in inflammatory and neurodegenerative diseases. Recent in vitro assays have shown that tert-butyl 2-{6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetate can selectively target certain cysteine proteases, suggesting its utility in developing novel therapeutics for conditions such as Alzheimer's disease and rheumatoid arthritis.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Animal studies indicate that it possesses good bioavailability and can cross the blood-brain barrier, a critical factor for its potential use in treating central nervous system disorders. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently areas of active research.

In addition to its therapeutic potential, tert-butyl 2-{6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetate has also been explored as a versatile building block in medicinal chemistry. Its spirocyclic core structure offers opportunities for the design of novel drug candidates with improved selectivity and reduced toxicity. Recent computational studies have utilized molecular docking and dynamics simulations to predict its interactions with various biological targets, providing valuable insights for future drug design efforts.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's biological activity and to explore its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. As the understanding of its properties deepens, tert-butyl 2-{6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetate may emerge as a key player in the development of next-generation therapeutics for complex diseases.